Cas no 1806824-39-4 (4-(Difluoromethyl)-2,6-dihydroxypyridine-3-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-2,6-dihydroxypyridine-3-carboxaldehyde
• CAS No: 1806824-39-4
• MF: C₇H₅F₂NO₃
• MW: 189.116308927536
• CID: 4917513
• Update Time: 2025-05-26

4-(Difluoromethyl)-2,6-dihydroxypyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2,6-dihydroxypyridine-3-carboxaldehyde

• Inchi： 1S/C7H5F2NO3/c8-6(9)3-1-5(12)10-7(13)4(3)2-11/h1-2,6H,(H2,10,12,13)
• InChI Key： PUEHDEGEKOOHOE-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(=C1C=O)O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 320
• XLogP3: 0
• Topological Polar Surface Area: 66.4

Additional information on 4-(Difluoromethyl)-2,6-dihydroxypyridine-3-carboxaldehyde

4-(Difluoromethyl)-2,6-dihydroxypyridine-3-carboxaldehyde: A Comprehensive Overview

4-(Difluoromethyl)-2,6-dihydroxypyridine-3-carboxaldehyde (CAS No. 1806824-39-4) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a difluoromethyl group and hydroxyl substituents, making it a valuable building block for various applications. Recent advancements in synthetic methodologies and its biological evaluations have further underscored its potential in drug discovery and material synthesis.

The difluoromethyl group in this compound introduces interesting electronic and steric properties, which are pivotal in modulating its reactivity and bioavailability. Researchers have exploited these properties to design novel drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, studies have shown that 4-(difluoromethyl)-2,6-dihydroxypyridine-3-carboxaldehyde exhibits potent antioxidant activity, which could be harnessed to develop therapeutic agents for oxidative stress-related conditions.

In terms of synthesis, the compound can be prepared through a variety of routes, including nucleophilic aromatic substitution and cross-coupling reactions. The presence of the pyridine ring allows for easy functionalization, enabling the creation of derivatives with enhanced pharmacokinetic profiles. Recent breakthroughs in catalytic asymmetric synthesis have also opened new avenues for producing enantiomerically pure versions of this compound, which are crucial for drug development.

From a materials science perspective, 4-(difluoromethyl)-2,6-dihydroxypyridine-3-carboxaldehyde has been explored as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it an ideal candidate for constructing porous materials with applications in gas storage and catalysis. Emerging research highlights its role in creating MOFs with exceptional surface areas and selectivity for specific gas molecules.

The carboxaldehyde functionality in this compound adds another layer of versatility, enabling it to participate in condensation reactions such as the aldol reaction. This has led to its use in the synthesis of complex natural product analogs and bioactive molecules. Recent studies have demonstrated its utility in the construction of heterocyclic frameworks that mimic the architecture of natural alkaloids.

In conclusion, 4-(difluoromethyl)-2,6-dihydroxypyridine-3-carboxaldehyde (CAS No. 1806824-39-4) stands out as a multifaceted compound with vast potential across diverse scientific domains. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a key player in future innovations. As research continues to uncover new applications and mechanisms involving this compound, its significance in both academic and industrial settings is expected to grow further.